![molecular formula C10H9FN2O2 B2671483 6'-Fluorospiro[azetidine-3,4'-benzo[d][1,3]oxazin]-2'(1'H)-one CAS No. 1823324-99-7](/img/structure/B2671483.png)
6'-Fluorospiro[azetidine-3,4'-benzo[d][1,3]oxazin]-2'(1'H)-one
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Overview
Description
“6’-Fluorospiro[azetidine-3,4’-benzo[d][1,3]oxazin]-2’(1’H)-one” is a chemical compound with the CAS Number: 1823324-99-7 . It has a molecular weight of 208.19 . The IUPAC name for this compound is 6’-fluorospiro[azetidine-3,4’-benzo[d][1,3]oxazin]-2’(1’H)-one .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H9FN2O2/c11-6-1-2-8-7(3-6)10(4-12-5-10)15-9(14)13-8/h1-3,12H,4-5H2,(H,13,14) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . The compound is stored at room temperature .Scientific Research Applications
Synthesis and Reactivity
Intramolecular Cyclization : Research on gem-benzylaminoallylcyclohexane has demonstrated its conversion into spiro compounds under the action of sulfuric acid, highlighting a method for synthesizing spiro[tetrahydrobenz-2-azepine-3-cyclohexane] derivatives. This process showcases the potential for creating structurally complex spiro compounds with applications in medicinal chemistry and materials science (Varlamov et al., 1999).
Fluorine Substitution Effects : Studies on aziridines and their derivatives, including the effects of fluorine substitution on reactivity and regioselectivity, provide insights into modifying chemical properties for varied applications. These findings are crucial for designing spiro compounds with enhanced reactivity and targeted properties (Banks, 2006).
Bioactivity Investigations
Antibacterial Agents : Azetidinylquinolones, through structural modifications, have shown potential as antibacterial agents, illustrating the relevance of spiro compounds in developing new therapeutics. This research underlines the importance of stereochemistry in enhancing antibacterial activity (Frigola et al., 1995).
Antifungal Synergy : Spirocyclic pyrrolidinoindolinones have been identified to enhance the antifungal effect of fluconazole against Candida albicans, suggesting the utility of spiro compounds in combination therapies for fungal infections. Such compounds exhibit low toxicity in mammalian cells, highlighting their therapeutic potential (Premachandra et al., 2015).
Physicochemical Properties Exploration
Herbicidal Activity : The design and synthesis of spiro compounds have also been explored for applications in agriculture, such as the development of new herbicides demonstrating high efficacy and safety to crops. This area of research illustrates the versatility of spiro compounds beyond pharmaceuticals (Huang et al., 2005).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
6-fluorospiro[1H-3,1-benzoxazine-4,3'-azetidine]-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN2O2/c11-6-1-2-8-7(3-6)10(4-12-5-10)15-9(14)13-8/h1-3,12H,4-5H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SONRVANAEBUVIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CN1)C3=C(C=CC(=C3)F)NC(=O)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1823324-99-7 |
Source
|
Record name | 6'-fluoro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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